Cas no 1521112-62-8 (3-(4-bromo-3-fluorophenyl)-2-methylpropanoic acid)

• Product Name: 3-(4-bromo-3-fluorophenyl)-2-methylpropanoic acid
• CAS No: 1521112-62-8
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 6209248
• PubChem ID: 83735559
• Update Time: 2025-06-08

3-(4-bromo-3-fluorophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-fluorophenyl)-2-methylpropanoic acid
• 1521112-62-8
• EN300-1898012
• 3-(4-Bromo-3-fluorophenyl)-2-methylpropanoicacid

• Inchi： 1S/C10H10BrFO2/c1-6(10(13)14)4-7-2-3-8(11)9(12)5-7/h2-3,5-6H,4H2,1H3,(H,13,14)
• InChI Key： WRJVVDZSGAOUHB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)CC(C(=O)O)C

Computed Properties

• Exact Mass: 259.98482g/mol
• Monoisotopic Mass: 259.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-bromo-3-fluorophenyl)-2-methylpropanoic acid

Introduction to 3-(4-bromo-3-fluorophenyl)-2-methylpropanoic acid (CAS No. 1521112-62-8)

3-(4-bromo-3-fluorophenyl)-2-methylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1521112-62-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aromatic carboxylic acids, characterized by its unique structural features that include both bromine and fluorine substituents on a phenyl ring, coupled with a branched alkyl side chain. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further derivatization in medicinal applications.

The molecular structure of 3-(4-bromo-3-fluorophenyl)-2-methylpropanoic acid consists of a phenyl ring substituted at the 4-position with a bromine atom and at the 3-position with a fluorine atom. This arrangement creates a biphenyl-like system with electron-withdrawing effects that can influence reactivity and biological activity. The carboxylic acid group at the 2-position of the isobutyl chain provides an acidic character, enabling various reactions such as esterification, amidation, and decarboxylation. Additionally, the methyl group on the isobutyl chain contributes to steric hindrance and can affect solubility and metabolic stability.

In recent years, there has been growing interest in compounds featuring both bromine and fluorine substituents due to their ability to modulate pharmacokinetic properties and enhance binding affinity in drug design. The combination of these elements has been explored in the development of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated that aryl compounds with such substitutions can exhibit potent activity against enzymes involved in cancer metabolism and inflammation. The structural motif present in 3-(4-bromo-3-fluorophenyl)-2-methylpropanoic acid aligns well with this trend, suggesting its utility as a building block for novel therapeutic agents.

One of the most compelling aspects of 3-(4-bromo-3-fluorophenyl)-2-methylpropanoic acid is its potential as a scaffold for drug discovery. Researchers have leveraged similar aryl carboxylic acids to develop molecules with improved pharmacological profiles. The bromine atom, being electron-withdrawing, can participate in hydrogen bonding interactions with biological targets, while the fluorine atom can enhance metabolic stability by preventing unwanted degradation. These features make this compound particularly attractive for designing molecules that require precise targeting and sustained activity.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence biological activity. Molecular modeling studies have been employed to predict binding modes and affinity for various protein targets. In one notable study, researchers used 3-(4-bromo-3-fluorophenyl)-2-methylpropanoic acid as a starting point to develop inhibitors of kinases implicated in tumor growth. The computational analysis revealed that small adjustments around the phenyl ring could significantly improve binding affinity without compromising solubility or selectivity.

The synthesis of 3-(4-bromo-3-fluorophenyl)-2-methylpropanoic acid presents an interesting challenge due to the need for precise functionalization at multiple positions on the aromatic ring. Traditional synthetic routes often involve multi-step sequences involving halogenation, alkylation, and carboxylation reactions. However, recent innovations in synthetic methodologies have streamlined these processes, allowing for more efficient production scales. For example, transition-metal-catalyzed cross-coupling reactions have been utilized to introduce bromine and fluorine atoms with high regioselectivity. These advances not only improve yield but also reduce waste generation, aligning with green chemistry principles.

The pharmaceutical industry has shown particular interest in derivatives of 3-(4-bromo-3-fluorophenyl)-2-methylpropanoic acid due to their potential therapeutic applications. Preclinical studies have begun to explore its derivatives as candidates for treating neurological disorders, where modulation of neurotransmitter systems is crucial. The ability of this compound to interact with both lipophilic and hydrophilic regions of biological targets makes it an ideal candidate for designing molecules that can cross the blood-brain barrier while maintaining stability in vivo.

In conclusion,3-(4-bromo-3-fluorophenyl)-2-methylpropanoic acid (CAS No. 1521112-62-8) represents a promising compound in the realm of medicinal chemistry. Its unique structural features offer opportunities for designing novel therapeutics with enhanced efficacy and selectivity. As research continues to uncover new applications for aryl carboxylic acids featuring bromine and fluorine substituents,this compound is poised to play a significant role in future drug development efforts.